Gingerols

Recommended articles

• The Role of Tween 80 in Pharmaceutical Formulations and Its Effects on Drug Delivery Systems
  2025-05-06

  Author： Yue Yu

  Page View： 1005
• Aminoethylaminobutyl Methylsiloxane - Dimethylsiloxane Copolymers: A Novel Class of Biocompatible Polymers in Chemical Biopharmaceuticals
  Aminoethylaminobutyl Methylsiloxane - Dimethylsiloxane Copolymers represent a groundbreaking advancement in functional silicone-based materials engineered for biopharmaceutical applications. These copolymers combine the inherent biocompatibility and flexibility of polydimethylsiloxane (PDMS) backbones with strategically integrated aminoethylaminobutyl functional groups. This molecular architecture...
  2025-07-16

  Author： Erica Gray

  Page View： 945
• Epoxypropoxypropyl-Terminated Polyphenyl Methylsiloxanes: A Novel Class of Chemicals in Biopharmaceutical Applications
  Epoxypropoxypropyl-terminated polyphenyl methylsiloxanes represent a cutting-edge advancement in functional silicone chemistry with transformative potential for biopharmaceutical applications. These hybrid polymers combine the exceptional thermal stability, chemical inertness, and flexibility of traditional silicones with highly reactive epoxy termini that enable covalent bonding to biological...
  2025-07-16

  Author： Fei Yan

  Page View： 892
• The Therapeutic Potential of β-Nicotinamide Mononucleotide in Modern Medicine
  2025-05-06

  Author： Mei Ye

  Page View： 885
• The Role of Deoxyadenosine in Biopharmaceutical Applications
  Deoxyadenosine, a critical nucleoside in DNA synthesis, has garnered significant attention in biopharmaceutical research due to its therapeutic potential. This article explores its biochemical properties, mechanisms of action, and applications in drug development. Biochemical Properties of Deoxyadenosine Deoxyadenosine (dA) is a deoxyribonucleoside composed of adenine linked to deoxyribose via a...
  2025-08-02

  Author： James Miller

  Page View： 947